Cas no 666841-74-3 (3-(2-Methoxyphenyl)thiophene-2-carboxylic acid)

3-(2-Methoxyphenyl)thiophene-2-carboxylic acid is a versatile heterocyclic compound featuring a thiophene core substituted with a 2-methoxyphenyl group at the 3-position and a carboxylic acid functionality at the 2-position. This structure imparts unique electronic and steric properties, making it valuable as a synthetic intermediate in medicinal chemistry and material science. The methoxy group enhances solubility and modulates electronic effects, while the carboxylic acid allows for further derivatization via esterification or amidation. Its rigid aromatic framework contributes to stability and potential π-π stacking interactions, useful in designing conjugated systems or bioactive molecules. The compound's well-defined reactivity profile supports precise functionalization for applications in pharmaceuticals (e.g., kinase inhibitors) or organic semiconductors. High purity grades (>97%) ensure reproducibility in research applications.
3-(2-Methoxyphenyl)thiophene-2-carboxylic acid structure
666841-74-3 structure
Product Name:3-(2-Methoxyphenyl)thiophene-2-carboxylic acid
CAS No:666841-74-3
MF:C12H10O3S
MW:234.271002292633
MDL:MFCD11183138
CID:1003273
PubChem ID:43145235
Update Time:2025-07-02

3-(2-Methoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methoxyphenyl)thiophene-2-carboxylic acid
    • AB0026154
    • ST24022533
    • W7755
    • DTXSID70655541
    • AKOS009317503
    • DS-1427
    • SCHEMBL1549482
    • 3-(2-Methoxyphenyl)thiophene-2-carboxylicacid
    • A867404
    • A1-69772
    • 666841-74-3
    • CS-0150312
    • DB-293487
    • MDL: MFCD11183138
    • Inchi: 1S/C12H10O3S/c1-15-10-5-3-2-4-8(10)9-6-7-16-11(9)12(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: QBWDBOONGOMYNQ-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)O)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 234.03500
  • Monoisotopic Mass: 234.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8
  • XLogP3: 3.1

Experimental Properties

  • PSA: 74.77000
  • LogP: 3.12190

3-(2-Methoxyphenyl)thiophene-2-carboxylic acid Security Information

3-(2-Methoxyphenyl)thiophene-2-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-(2-Methoxyphenyl)thiophene-2-carboxylic acid Production Method

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